Cas no 1271-42-7 (ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid)

• Product Name: ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid
• CAS No: 1271-42-7
• MF: C₁₁H₁₀FeO₂
• MW: 230.040904521942
• MDL: MFCD00001430
• CID: 41129
• PubChem ID: 125309342
• Update Time: 2025-05-19

ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Ferrocenecarboxylic acid
• (CARBOXYCYCLOPENTADIENYL)-CYCLOPENTADIENYLIRON
• CARBOXYFERROCENE
• FERROCENE MONOCARBOXYLIC ACID
• FERROCENE, CARBOXY-
• Ferroncene Monocarboxylic Acid
• FERROENECARBOXYLIC ACID
• Ferocene monocarboxylic acid
• (Carboxycyclopentadienyl)cyclopentadienyliron
• FERROCENE,CARBOXY
• ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid

• MDL： MFCD00001430
• Inchi： 1S/C6H5O2.C5H5.Fe/c7-6(8)5-3-1-2-4-5;1-2-4-5-3-1;/h1-4H,(H,7,8);1-5H;
• InChI Key： VUJLGCHOGQEAED-UHFFFAOYSA-N
• SMILES： [C]1(C(=O)O)[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,4,5,6,7,8,9,10,11,12|

Computed Properties

• Exact Mass: 230.00300
• Monoisotopic Mass: 230.003022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Yellow crystals, odourless
• Melting Point: 210 ºC
• Boiling Point: 236.7°C at 760 mmHg
• Flash Point: 104.2°C
• Solubility: 可溶于氯仿（少量）、DMSO（少量）、甲醇（少量）
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 1.49530
• Solubility: Insoluble in water

ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid

Chemical Profile of CAS No 1271-42-7 and Ferrous; Cyclopenta-1,3-diene; Cyclopenta-2,4-diene-1-carboxylic Acid

The compound with CAS No 1271-42-7 and the product named ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid represents a fascinating intersection of organic chemistry and potential pharmaceutical applications. This introduction delves into the structural characteristics, synthesis pathways, and emerging research applications of this compound, emphasizing its relevance in contemporary chemical biology.

The molecular structure of ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid is characterized by a unique blend of cyclopentadiene rings and a ferrous ion coordination site. The presence of multiple double bonds in the cyclopenta-1,3-diene and cyclopenta-2,4-diene moieties imparts significant reactivity, making it a valuable scaffold for further functionalization. This reactivity has been exploited in various synthetic strategies to develop novel derivatives with enhanced biological activity.

Recent advancements in the field have highlighted the compound's potential as a precursor in the synthesis of metalloporphyrins and related macrocycles. These metalloporphyrins are known for their ability to mimic natural heme groups found in hemoglobin and cytochromes, which are crucial for oxygen transport and metabolic processes. The ferrous ion coordination site in ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid allows for stable complexation with porphyrin ligands, facilitating the development of new therapeutic agents.

In the realm of pharmaceutical research, the compound has shown promise as a candidate for treating various oxidative stress-related disorders. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid to scavenge reactive oxygen species (ROS) has been demonstrated in vitro, suggesting its potential as an antioxidant agent.

Moreover, the compound's structural features have attracted interest in the development of novel catalysts for organic transformations. The cyclopentadiene rings can serve as ligands for transition metals, enhancing catalytic activity in various reactions such as hydrogenation and oxidation. This property makes ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid a valuable tool in industrial chemistry, where efficient catalytic processes are essential for sustainable manufacturing.

One of the most intriguing aspects of this compound is its role in photochemical applications. The conjugated system formed by the double bonds in the cyclopentadiene rings allows for efficient absorption of light at specific wavelengths. This property has been leveraged in the development of photoactive materials that can be used in solar energy conversion and optoelectronic devices. The ferrous ion further enhances these properties by facilitating electron transfer processes during photochemical reactions.

The synthesis of ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include cyclization reactions to form the cyclopentadiene rings and subsequent functionalization to introduce the carboxylic acid group. Recent improvements in synthetic methodologies have enabled higher yields and purities, making large-scale production more feasible.

From a computational chemistry perspective, studies on ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid have provided valuable insights into its electronic structure and reactivity. Advanced computational techniques such as density functional theory (DFT) have been employed to predict reaction pathways and optimize synthetic strategies. These computational studies not only aid in understanding the compound's behavior but also guide experimental efforts toward more efficient synthesis.

The potential applications of ferrous; cyclopenta-1,3-diene; cyclopenta-2,4-diene-1-carboxylic acid extend beyond pharmaceuticals and catalysis. In materials science, its photoactive properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its ability to coordinate with metal ions opens up possibilities for use in magnetic materials and sensors.

In conclusion,CAS No 1271-42-7 and ferrous; cyclopenta-1,3-diene; cyclopента - 2 , 4 - дие - 1 - карбоксильна�� кислота represent a promising area of research with diverse applications. The unique structural features and reactivity of this compound make it a valuable asset in both academic research and industrial development. As our understanding of its properties continues to grow， so too will its potential contributions to various fields.